Cas no 2171201-35-5 ((2S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoylpyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoylpyrrolidine-2-carboxylic acid
• CAS No: 2171201-35-5
• MF: C₂₇H₂₃FN₂O₅
• MW: 474.480330705643
• CID: 6232157
• PubChem ID: 165537736
• Update Time: 2025-10-31

(2S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoylpyrrolidine-2-carboxylic acid
• 2171201-35-5
• EN300-1512104
• (2S)-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobenzoyl]pyrrolidine-2-carboxylic acid

• Inchi： 1S/C27H23FN2O5/c28-23-12-11-16(14-21(23)25(31)30-13-5-10-24(30)26(32)33)29-27(34)35-15-22-19-8-3-1-6-17(19)18-7-2-4-9-20(18)22/h1-4,6-9,11-12,14,22,24H,5,10,13,15H2,(H,29,34)(H,32,33)/t24-/m0/s1
• InChI Key： BDBMBKYZXFWUMS-DEOSSOPVSA-N
• SMILES： FC1=CC=C(C=C1C(N1CCC[C@H]1C(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.15910000g/mol
• Monoisotopic Mass: 474.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoylpyrrolidine-2-carboxylic acid

Advanced Molecular Design of (2S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoylpyrrolidine-2-carboxylic Acid: Synthesis, Biological Activity, and Therapeutic Potential

(2S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoylpyrrolidine-2-carboxylic acid represents a novel class of fluorinated pyrrolidine derivatives that have garnered significant attention in the field of pharmaceutical chemistry. This compound, with the CAS number 2171201-35-5, is characterized by its unique structural features, including the fluoro benzoyl group and the fluoren-9-ylmethoxycarbonyl protecting group. These structural elements contribute to the compound's pharmacological profile, making it a promising candidate for further exploration in drug development.

Recent studies have highlighted the potential of fluorinated pyrrolidine derivatives in modulating various biological pathways. For instance, the fluoro benzoyl group in this compound has been shown to enhance metabolic stability, a critical factor in the design of long-acting therapeutics. This property is particularly relevant in the context of chronic disease management, where sustained drug efficacy is essential. The fluoren-9-ylmethoxycarbonyl protecting group further ensures the compound's stability during synthesis and storage, reducing the risk of premature degradation.

The synthesis of (2S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoylpyrrolidine-2-carboxylic acid involves a multi-step process that leverages advanced organic chemistry techniques. Researchers have employed catalytic asymmetric synthesis to achieve the desired stereochemistry, a critical aspect for the compound's biological activity. The fluorine atom at the 2-position of the benzoyl group plays a pivotal role in modulating the compound's interaction with target proteins, thereby influencing its pharmacological efficacy.

Recent advancements in computational modeling have provided insights into the molecular dynamics of this compound. Molecular docking studies have revealed that the fluoro benzoyl group interacts selectively with specific amino acid residues in target proteins, enhancing the compound's binding affinity. This selective interaction is crucial for minimizing off-target effects, a significant challenge in drug development. The fluoren-9-ylmethoxycarbonyl protecting group also contributes to the compound's solubility profile, which is essential for its bioavailability.

Experimental studies have demonstrated the compound's potential in treating inflammatory and neurodegenerative disorders. The fluoro benzoyl group has been shown to modulate the activity of inflammatory cytokines, making it a potential therapeutic agent for conditions such as rheumatoid arthritis and multiple sclerosis. Additionally, the fluoren-9-ylmethoxycarbonyl protecting group may offer neuroprotective benefits by reducing oxidative stress, a factor implicated in neurodegenerative diseases.

Recent research has also explored the compound's application in cancer therapy. The fluoro benzoyl group has been found to inhibit the proliferation of certain cancer cell lines, suggesting its potential as an antitumor agent. This effect is attributed to the compound's ability to disrupt key signaling pathways involved in cell growth and survival. The fluoren-9-ylmethoxycarbonyl protecting group further enhances the compound's stability in biological environments, ensuring its efficacy in vivo.

The pharmacokinetic properties of (2S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoylpyrrolidine-2-carboxylic acid have been extensively studied. The fluoro benzoyl group contributes to the compound's prolonged half-life, a desirable trait for chronic disease management. This extended half-life reduces the frequency of dosing, improving patient compliance. The fluoren-9-ylmethoxycarbonyl protecting group also ensures the compound's stability in the gastrointestinal tract, enhancing its oral bioavailability.

Comparative studies with existing therapeutic agents have highlighted the advantages of this compound. The fluoro benzoyl group has been shown to exhibit a more favorable safety profile, with fewer adverse effects compared to conventional drugs. This improved safety profile is attributed to the compound's selective interaction with target proteins, minimizing systemic toxicity. The fluoren-9-ylmethoxycarbonyl protecting group further enhances the compound's tolerability, making it a viable option for long-term treatment.

Future research directions include the development of prodrug formulations to further enhance the compound's therapeutic potential. The fluoro benzoyl group could be modified to improve its solubility in aqueous environments, facilitating its delivery to target tissues. Additionally, the fluoren-9-ylmethoxycarbonyl protecting group may be optimized to enhance the compound's metabolic stability, ensuring its efficacy in vivo.

In conclusion, (2S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoylpyrrolidine-2-carboxylic acid represents a promising advancement in pharmaceutical chemistry. Its unique structural features, including the fluoro benzoyl group and the fluoren-9-ylmethoxycarbonyl protecting group, contribute to its pharmacological efficacy and safety profile. Ongoing research into this compound's therapeutic potential is expected to yield significant advancements in the treatment of various diseases.